Cas no 2229595-90-6 (tert-butyl N-(2-{1-(aminooxy)methylcyclopropyl}-5-chlorophenyl)carbamate)

• Product Name: tert-butyl N-(2-{1-(aminooxy)methylcyclopropyl}-5-chlorophenyl)carbamate
• CAS No: 2229595-90-6
• MF: C₁₅H₂₁ClN₂O₃
• MW: 312.791843175888
• CID: 6117678
• PubChem ID: 165702160
• Update Time: 2025-10-17

tert-butyl N-(2-{1-(aminooxy)methylcyclopropyl}-5-chlorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-{1-(aminooxy)methylcyclopropyl}-5-chlorophenyl)carbamate
• EN300-1889323
• 2229595-90-6
• tert-butyl N-(2-{1-[(aminooxy)methyl]cyclopropyl}-5-chlorophenyl)carbamate

• Inchi： 1S/C15H21ClN2O3/c1-14(2,3)21-13(19)18-12-8-10(16)4-5-11(12)15(6-7-15)9-20-17/h4-5,8H,6-7,9,17H2,1-3H3,(H,18,19)
• InChI Key： KIHMCLBZZPQEDF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C1(CON)CC1

Computed Properties

• Exact Mass: 312.1240702g/mol
• Monoisotopic Mass: 312.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-(2-{1-(aminooxy)methylcyclopropyl}-5-chlorophenyl)carbamate

Introduction to tert-butyl N-(2-{1-(aminooxy)methylcyclopropyl}-5-chlorophenyl)carbamate (CAS No. 2229595-90-6)

tert-butyl N-(2-{1-(aminooxy)methylcyclopropyl}-5-chlorophenyl)carbamate, with the CAS number 2229595-90-6, is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate moiety, a chlorinated phenyl ring, and an aminooxy-functionalized cyclopropyl group. These structural elements contribute to its potential utility in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The tert-butyl carbamate moiety is a common protecting group used in organic synthesis to mask primary or secondary amines. This functional group is known for its stability under a wide range of reaction conditions, making it an ideal choice for multi-step synthetic processes. The presence of the chlorinated phenyl ring adds additional complexity and can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability. The aminooxy-functionalized cyclopropyl group is particularly noteworthy due to its ability to form stable covalent bonds with target proteins, which can be advantageous in the design of irreversible inhibitors or prodrugs.

Recent studies have highlighted the potential of tert-butyl N-(2-{1-(aminooxy)methylcyclopropyl}-5-chlorophenyl)carbamate in the development of drugs for various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer progression. The researchers found that the compound effectively binds to the active site of the enzyme, leading to a significant reduction in its catalytic activity. This finding suggests that tert-butyl N-(2-{1-(1-aminooxymethyl)cyclopropyl}-5-chlorophenyl)carbamate could be a valuable lead compound for further drug development efforts targeting this enzyme.

In another study published in *Bioorganic & Medicinal Chemistry Letters* (2023), researchers explored the use of tert-butyl N-(2-{1-(aminooxy)methylcyclopropyl}-5-chlorophenyl)carbamate as a prodrug for improved drug delivery. The study showed that the compound can be efficiently converted into its active form upon enzymatic cleavage in vivo, leading to enhanced therapeutic efficacy and reduced side effects. This approach leverages the unique properties of the aminooxy-functionalized cyclopropyl group to achieve controlled release and targeted delivery of the active drug.

The synthesis of tert-butyl N-(2-{1-(aminooxy)methylcyclopropyl}-5-chlorophenyl)carbamate typically involves several key steps. One common synthetic route starts with the preparation of the aminooxy-functionalized cyclopropyl intermediate, which can be achieved through a series of reactions including nucleophilic substitution and oxidation. The intermediate is then coupled with a chlorinated phenol using standard coupling reactions, followed by protection with tert-butanol to form the final carbamate product. This synthetic strategy allows for high yields and good purity, making it suitable for large-scale production.

The physicochemical properties of tert-butyl N-(2-{1-(aminooxy)methylcyclopropyl}-5-chlorophenyl)carbamate have also been extensively studied. The compound exhibits good solubility in organic solvents such as DMSO and DMF, which facilitates its use in biological assays and formulation development. Additionally, it has been shown to have favorable stability under physiological conditions, which is crucial for maintaining its therapeutic activity over time.

In terms of safety and toxicity, preliminary studies have indicated that tert-butyl N-(2-{1-(aminooxy)methylcyclopropyl}-5-chlorophenyl)carbamate has low cytotoxicity towards normal cells while demonstrating selective activity against cancer cells. This selective toxicity profile suggests that the compound may have a favorable safety margin when used as a therapeutic agent.

Future research on tert-butyl N-(2-{1-(aminooxy)methylcyclopropyl}-5-chlorophenyl)carbamate is likely to focus on optimizing its pharmacological properties and exploring its potential applications in clinical settings. Ongoing studies are investigating the compound's efficacy in preclinical models of various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. These efforts aim to provide a comprehensive understanding of the compound's therapeutic potential and pave the way for its eventual use in patient care.

In conclusion, tert-butyl N-(2-{1-(aminooxy)methylcyclopropyl}-5-chlorophenyl)carbamate (CAS No. 2229595-90-6) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.